(2E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C21H14Cl2O/c22-19-12-10-17(20(23)14-19)11-13-21(24)18-8-6-16(7-9-18)15-4-2-1-3-5-15/h1-14H/b13-11+
• InChI Key: FSFFSHQVBVLQLB-ACCUITESSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C=CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)/C=C/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H14Cl2O
• Molecular Weight: 353.2 g/mol

Description

(2E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one, also known as DPP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. DPP belongs to the class of chalcones, which are known for their diverse biological activities.

Scientific Research Applications

Structural Analysis and Synthesis

The synthesis and crystal structure of chalcone derivatives, including compounds structurally similar to (2E)-3-(2,4-dichlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one, have been extensively studied. For instance, Salian et al. (2018) synthesized chalcone derivatives using the Claisen-Schmidt condensation reaction, characterized them by FT-IR, elemental analysis, and single-crystal X-ray diffraction, and analyzed their molecular interactions via Hirshfeld surface analysis (Salian et al., 2018).

Molecular Properties and Spectroscopy

Studies have explored the molecular structure, spectroscopic properties, and electronic aspects of similar chalcone compounds. For example, Najiya et al. (2014) synthesized (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, characterizing it through IR, X-ray diffraction, and DFT calculations, highlighting its potential in nonlinear optics due to its first hyperpolarizability and electron density transfer capabilities (Najiya et al., 2014).

Non-Linear Optical Properties

The nonlinear optical (NLO) properties of chalcone derivatives have been a significant area of research. Mary et al. (2015) synthesized and characterized a chalcone derivative, focusing on its first hyperpolarizability, infrared intensities, and charge transfer within the molecule using DFT methods, suggesting its application in NLO materials (Mary et al., 2015).

Antimicrobial Activity

The antimicrobial potential of chalcone compounds has also been explored. Sadgir et al. (2020) studied the synthesized (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl) prop-2-en-1-one, demonstrating moderate antimicrobial activity against selected pathogens, alongside a detailed DFT and spectroscopic characterization (Sadgir et al., 2020).